Cas no 119812-43-0 (Ergosta-2,24-dien-26-oicacid, 5,6-epoxy-4,22-dihydroxy-1-oxo-27-[[6-O-(1-oxohexadecyl)-b-D-glucopyranosyl]oxy]-, d-lactone, (4b,5b,6b,22R)-)

Ergosta-2,24-dien-26-oicacid, 5,6-epoxy-4,22-dihydroxy-1-oxo-27-[[6-O-(1-oxohexadecyl)-b-D-glucopyranosyl]oxy]-, d-lactone, (4b,5b,6b,22R)- structure
119812-43-0 structure
Product Name:Ergosta-2,24-dien-26-oicacid, 5,6-epoxy-4,22-dihydroxy-1-oxo-27-[[6-O-(1-oxohexadecyl)-b-D-glucopyranosyl]oxy]-, d-lactone, (4b,5b,6b,22R)-
CAS No:119812-43-0
MF:C50H78O12
MW:871.14713716507
CID:208872
PubChem ID:189702
Update Time:2025-04-19

Ergosta-2,24-dien-26-oicacid, 5,6-epoxy-4,22-dihydroxy-1-oxo-27-[[6-O-(1-oxohexadecyl)-b-D-glucopyranosyl]oxy]-, d-lactone, (4b,5b,6b,22R)- Chemical and Physical Properties

Names and Identifiers

    • Ergosta-2,24-dien-26-oicacid, 5,6-epoxy-4,22-dihydroxy-1-oxo-27-[[6-O-(1-oxohexadecyl)-b-D-glucopyranosyl]oxy]-, d-lactone, (4b,5b,6b,22R)-
    • Ergosta-2,24-dien-26-oicacid, 5,6-epoxy-4,22-dihydroxy-1-oxo-27-[[6-O-(1-oxohexadecyl)-b-D-glucopyranosyl]oxy]-, d-lactone, (
    • Ergosta-2,24-dien-26-oic acid, 5,6-epoxy-4,22-dihydroxy-1-oxo-27-((6-O-(1-oxohexadecyl)-beta-D-glucopyranosyl)oxy)-, delta-lactone, (4beta,5beta,6beta,22R)-
    • 119812-43-0
    • [3,4,5-trihydroxy-6-[[2-[1-(6-hydroxy-2,16-dimethyl-3-oxo-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadec-4-en-15-yl)ethyl]-4-methyl-6-oxo-2,3-dihydropyran-5-yl]methoxy]oxan-2-yl]methyl hexadecanoate
    • DTXSID40923123
    • Sitoindoside X
    • 4-hydroxy-1,26-dioxo-5,6:22,26-diepoxyergosta-2,24-dien-27-yl 6-o-hexadecanoylhexopyranoside
    • Inchi: 1S/C50H78O12/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-42(53)58-29-38-43(54)44(55)45(56)47(61-38)59-28-33-30(2)26-37(60-46(33)57)31(3)34-20-21-35-32-27-41-50(62-41)40(52)23-22-39(51)49(50,5)36(32)24-25-48(34,35)4/h22-23,31-32,34-38,40-41,43-45,47,52,54-56H,6-21,24-29H2,1-5H3
    • InChI Key: AGNOSYRBHQJIEE-UHFFFAOYSA-N
    • SMILES: O1C2CC3C4CCC(C(C)C5CC(C)=C(COC6C(C(C(C(COC(CCCCCCCCCCCCCCC)=O)O6)O)O)O)C(=O)O5)C4(C)CCC3C3(C(C=CC(C132)O)=O)C

Computed Properties

  • Exact Mass: 870.54954
  • Monoisotopic Mass: 870.54932792g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 62
  • Rotatable Bond Count: 22
  • Complexity: 1640
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 16
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9
  • Topological Polar Surface Area: 182Ų

Experimental Properties

  • PSA: 181.58
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